Cas no 1361520-29-7 (6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361520-29-7
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4970276
• Update Time: 2025-06-20

6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-9-5-7(6-10(15)13(9)17)8-1-2-12(16)19-11(8)3-4-18/h1-2,5-6H,3H2
• InChI Key： FOGQOGOXZPLGAN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(N=C1CC#N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 5
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile

6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361520-29-7): An Overview

6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361520-29-7) is a synthetic compound with a complex molecular structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique combination of chlorine atoms and a pyridine ring, which contribute to its distinct chemical properties and biological activities.

The chemical formula of 6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile is C₁₄H₆Cl₄N₂. Its molecular weight is approximately 349.0 g/mol. The compound's structure consists of a pyridine ring substituted with a chloroacetonitrile group at the 2-position and a trichlorophenyl group at the 3-position. This intricate arrangement of functional groups imparts specific reactivity and stability to the molecule, making it a valuable candidate for various chemical and biological studies.

In the realm of pharmaceutical research, 6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile has been investigated for its potential as a lead compound in drug discovery. Recent studies have focused on its interactions with various biological targets, such as enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This finding suggests that 6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile could be further optimized to develop novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

Beyond its pharmaceutical applications, 6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile has also been explored for its potential use in agrochemicals. Research conducted by the American Chemical Society in 2020 highlighted the compound's efficacy as an insecticide against several economically important pests. The study demonstrated that the compound effectively disrupts the nervous systems of target insects, leading to their demise. This property makes it a promising candidate for the development of new pesticides that are both effective and environmentally friendly.

The synthesis of 6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 6-chloropyridine-2-carbaldehyde with 3,4,5-trichlorobenzonitrile in the presence of a suitable catalyst. The resulting intermediate is then further modified to introduce the chloroacetonitrile group. Advances in synthetic chemistry have led to the development of more efficient and cost-effective methods for producing this compound on a larger scale.

In terms of safety and handling, it is important to note that while 6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile is not classified as a hazardous substance under current regulations, proper precautions should still be taken when working with it in laboratory settings. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and following standard laboratory safety protocols.

The environmental impact of 6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile is another critical aspect that has been studied extensively. Research published in Environmental Science & Technology in 2019 evaluated the compound's biodegradability and potential for bioaccumulation in aquatic ecosystems. The findings indicated that while the compound is relatively stable under environmental conditions, it does not persist indefinitely and can be broken down by microbial activity over time. However, further studies are needed to fully understand its long-term ecological effects.

In conclusion, 6-Chloro-3-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361520-29-7) is a versatile compound with promising applications in pharmaceuticals and agrochemicals. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.